2-Methyloctane-1,3-diyl diacetate

• CAS No.: 67634-09-7
• Molecular Formula: C13H24O4
• Molecular Weight: 244.33 g/mol
• IUPAC Name: (3-acetyloxy-2-methyloctyl) acetate
• InChI: InChI=1S/C13H24O4/c1-5-6-7-8-13(17-12(4)15)10(2)9-16-11(3)14/h10,13H,5-9H2,1-4H3
• InChI Key: TVGYJOZXWMFEJX-UHFFFAOYSA-N
• SMILES: CCCCCC(C(C)COC(=O)C)OC(=O)C

Description

2-Methyloctane-1,3-diyl diacetate (CAS: see ) is a branched aliphatic diacetate ester with the molecular formula C₁₃H₂₄O₄ and a molecular weight of 244.33 g/mol (calculated). Its analogs, however, have been extensively studied, enabling comparative analysis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

2-Methyloctane-1,3-diyl Diacetate

• Structure : Branched 8-carbon chain with acetate groups at positions 1 and 3.
• Key Attributes : High hydrophobicity due to the aliphatic chain; steric hindrance from the methyl branch may influence reactivity.

(4E,6E,12E)-Tetradecatriene-8,10-diyne-1,3-diyl Diacetate

• Structure : Linear 14-carbon chain with conjugated triple/double bonds (8,10-diyne and 4E,6E,12E triene) and acetates at positions 1 and 3.
• Key Attributes : Rigid, planar structure due to unsaturated bonds; enhanced reactivity in photochemical or biological systems .

Diethyl 2,2'-((Z)-4-(4-Methoxybenzylidene)-2,5-dioxoimidazolidine-1,3-diyl)diacetate (UV Filter 3b)

• Structure : Aromatic benzylidene group fused to a hydantoin core, with diethyl acetate substituents.
• Key Attributes: Extended π-conjugation enables UV absorption (SPFin vitro = 3.07); photostable and non-cytotoxic .

1-Phenylbutane-1,3-diyl Diacetate

• Structure : Phenyl-substituted butane backbone with acetates at positions 1 and 3.
• Key Attributes : Steric and electronic effects from the phenyl group influence NMR coupling constants (e.g., J_HH = 6.5 Hz for syn-conformers) .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP<sup>a</sup>	Solubility	Stability
2-Methyloctane-1,3-diyl diacetate	244.33	~3.5 (estimated)	Likely lipid-soluble	Stable under standard conditions
(4E,6E,12E)-Tetradecatriene... diacetate	270.26	Higher	Moderate in methanol/ethanol	Stable in plasma/tissues for 10 days
UV Filter 3b	470.48	N/A	High in macrogol formulations	Photostable (degradation <15% after UV exposure)

^a LogP values estimated via computational tools (e.g., ChemDraw).

Pharmacological and Functional Activities

• (4E,6E,12E)-Tetradecatriene... diacetate :
  • Exhibits anti-inflammatory, antibacterial, and antiarrhythmic properties.
  • Rapid tissue distribution in rats (C_max in liver and kidney within 0.5–8 h post-administration) .
• UV Filter 3b: Non-cytotoxic (IC50 >50 µM in human skin cells) and non-estrogenic, making it suitable for cosmetic use .

Analytical Methods

• (4E,6E,12E)-Tetradecatriene... diacetate :
  • Quantified in biological matrices using RP-HPLC with UV detection (retention time: ~30.45 min; LLOQ: 0.003575 µg/mL) .
• UV Filter 3b :
  • Characterized via photostability assays and solubility tests in macrogol .